Cas no 4571-51-1 ((6a,9b,11b,16a)-21-(Acetyloxy)-9,11-epoxy-6-fluoro-17-hydroxy-16-methylpregna-1,4-diene-3,20-dione)

(6a,9b,11b,16a)-21-(Acetyloxy)-9,11-epoxy-6-fluoro-17-hydroxy-16-methylpregna-1,4-diene-3,20-dione structure
4571-51-1 structure
Product Name:(6a,9b,11b,16a)-21-(Acetyloxy)-9,11-epoxy-6-fluoro-17-hydroxy-16-methylpregna-1,4-diene-3,20-dione
CAS No:4571-51-1
Molecular Formula:C24H29FO6
Molecular Weight:432.4819
CID:929997
PubChem ID:107560

(6a,9b,11b,16a)-21-(Acetyloxy)-9,11-epoxy-6-fluoro-17-hydroxy-16-methylpregna-1,4-diene-3,20-dione Properties

Names and Identifiers

    • 9beta,11beta-epoxy-6alpha-fluoro-17,21-dihydroxy-16alpha-methylpregna-1,4-diene-3,20-dione 21-acetate
    • (6α,9β,11β,16α)-21-(Acetyloxy)-9,11-epoxy-6-fluoro-17-hydroxy-16-methylpregna-1,4-diene-3,20-dione
    • (6alpha,9beta,11alpha,16alpha)-6-fluoro-17-hydroxy-16-methyl-3,20-dioxo-9,11-epoxypregna-1,4-dien-21-yl acetate
    • 4571-51-1
    • AKOS030254948
    • SCHEMBL11443532
    • [2-[(1S,2S,8S,10S,11S,13R,14R,15S,17S)-8-Fluoro-14-hydroxy-2,13,15-trimethyl-5-oxo-18-oxapentacyclo[8.8.0.01,17.02,7.011,15]octadeca-3,6-dien-14-yl]-2-oxoethyl] acetate
    • EINECS 224-953-9
    • DTXSID10963430
    • 6-Fluoro-17-hydroxy-16-methyl-3,20-dioxo-9,11-epoxypregna-1,4-dien-21-yl acetate
    • NS00048018
    • InChIKey： ZSDUSKSIXJMQRS-JRNNXUHZSA-N
    • Inchi： InChI=1S/C24H29FO6/c1-12-7-15-16-9-18(25)17-8-14(27)5-6-21(17,3)24(16)20(31-24)10-22(15,4)23(12,29)19(28)11-30-13(2)26/h5-6,8,12,15-16,18,20,29H,7,9-11H2,1-4H3/t12-,15+,16+,18+,20+,21+,22+,23+,24-/m1/s1
    • SMILES： CC1CC2C3CC(C4=CC(=O)C=CC4(C35C(O5)CC2(C1(C(=O)COC(=O)C)O)C)C)F

Computed Properties

  • Exact Mass: 432.19481680g/mol
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Rotatable Bond Count: 4
  • Monoisotopic Mass: 432.19481680g/mol
  • Heavy Atom Count: 31
  • Complexity: 956
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 9
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 1.9
  • Tautomer Count: 2
  • Surface Charge: 0
  • Topological Polar Surface Area: 93.2Ų

(6a,9b,11b,16a)-21-(Acetyloxy)-9,11-epoxy-6-fluoro-17-hydroxy-16-methylpregna-1,4-diene-3,20-dione Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
A2B Chem LLC
AD24850-10mg
9beta,11beta-Epoxy-6alpha-fluoro-17,21-dihydroxy-16alpha-methylpregna-1,4-diene-3,20-dione 21-acetate
 4571-51-1
10mg
 $276.00
TRC
A165345-10mg
(6a,9b,11b,16a)-21-(Acetyloxy)-9,11-epoxy-6-fluoro-17-hydroxy-16-methylpregna-1,4-diene-3,20-dione
 4571-51-1
10mg
 $ 173.00 2023-09-09

(6a,9b,11b,16a)-21-(Acetyloxy)-9,11-epoxy-6-fluoro-17-hydroxy-16-methylpregna-1,4-diene-3,20-dione Suppliers

Artis.bioche
Audited Supplier Audited Supplier
(CAS:4571-51-1)
MR./MRS.:QIAN JING LI （ WEI XIN TONG HAO ）
Phone:18108108965
Email:3003803754@qq.com

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